![molecular formula C21H14FNO B4760704 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide](/img/structure/B4760704.png)
2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide
Overview
Description
2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide, also known as FPB, is a compound that has been extensively studied for its potential use in scientific research. It belongs to the class of benzamide derivatives and has a molecular weight of 351.4 g/mol.
Mechanism of Action
The mechanism of action of 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide involves the inhibition of the histone deacetylase enzyme. This enzyme is involved in the regulation of gene expression, and its inhibition leads to changes in the expression of genes involved in cell growth and survival. 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells. 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide has also been shown to have anti-inflammatory effects and to inhibit the activity of enzymes involved in inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide in lab experiments is its high purity, which ensures that the results of experiments are not affected by impurities. Another advantage is its specificity for the histone deacetylase enzyme, which makes it a useful tool for studying the role of this enzyme in cancer cell growth and survival. However, one limitation of using 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide. One direction is to further investigate its potential as a cancer treatment. Studies could focus on optimizing the synthesis method to improve the yield and purity of the compound, as well as on testing its efficacy in animal models. Another direction is to study the effects of 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide on other diseases and conditions, such as inflammation and neurodegenerative diseases. Finally, research could focus on developing derivatives of 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide with improved solubility and specificity for the histone deacetylase enzyme.
Scientific Research Applications
2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. 2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. It works by targeting the histone deacetylase enzyme, which is involved in cancer cell growth and survival.
properties
IUPAC Name |
2-fluoro-N-[2-(2-phenylethynyl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14FNO/c22-19-12-6-5-11-18(19)21(24)23-20-13-7-4-10-17(20)15-14-16-8-2-1-3-9-16/h1-13H,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJNMDPMUQSGYCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C#CC2=CC=CC=C2NC(=O)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-[2-(phenylethynyl)phenyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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